Cas no 72144-70-8 (Pentanenitrile,4-chloro-4-methyl-)

• Product Name: Pentanenitrile,4-chloro-4-methyl-
• CAS No: 72144-70-8
• MF: C₆H₁₀ClN
• MW: 131.603300571442
• CID: 549081
• PubChem ID: 2775314
• Update Time: 2025-04-19

Pentanenitrile,4-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile,4-chloro-4-methyl-
• 4-CHLORO-4-METHYLPENTANENITRILE
• 3-Chloro-1-cyano-3-methylbutane
• 4-Chlor-4-methylpentanonitril
• 4-Chlor-4-methylvaleronitril
• Pentanenitrile,4-chloro-4-methyl
• 72144-70-8
• FT-0692453
• DTXSID30379519

• MDL： MFCD00101759
• Inchi： 1S/C6H10ClN/c1-6(2,7)4-3-5-8/h3-4H2,1-2H3
• InChI Key： OJOMDRICABYJBU-UHFFFAOYSA-N
• SMILES： ClC(C)(C)CCC#N

Computed Properties

• Exact Mass: 131.05000
• Monoisotopic Mass: 131.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 2.30758